Cas no 1505074-45-2 (2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-)

• Product Name: 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-
• CAS No: 1505074-45-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5251990
• Update Time: 2025-06-26

2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-

• Inchi： 1S/C10H11N3O2/c11-5-7-1-3-8(4-2-7)13-9(14)6-12-10(13)15/h1-4H,5-6,11H2,(H,12,15)
• InChI Key： IMQIKNCXOUELDS-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(=O)N1C1=CC=C(CN)C=C1

Additional information on 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-

Comprehensive Overview of 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]- (CAS No. 1505074-45-2)

The compound 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]- (CAS No. 1505074-45-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazolidinedione core and an aminomethylphenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the key reasons for the growing attention toward 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]- is its structural similarity to bioactive compounds used in therapeutic agents. The presence of the aminomethyl group enhances its solubility and bioavailability, which are critical factors in drug development. Recent studies have highlighted its potential as a scaffold for designing novel inhibitors targeting metabolic disorders and inflammatory conditions. This aligns with current trends in precision medicine, where researchers seek small-molecule modulators with high specificity.

In the realm of synthetic chemistry, CAS No. 1505074-45-2 serves as a versatile intermediate. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties. For instance, the imidazolidinedione ring can participate in condensation reactions, while the phenyl moiety offers opportunities for cross-coupling or electrophilic substitutions. Such flexibility is highly valued in the development of high-performance materials and bioconjugates.

From an industrial perspective, the demand for 2,4-Imidazolidinedione derivatives is rising due to their applications in biodegradable polymers and green chemistry initiatives. Companies are investing in sustainable synthesis methods to produce this compound with minimal environmental impact. This trend resonates with the global push toward eco-friendly chemicals, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 3-[4-(aminomethyl)phenyl]-2,4-imidazolidinedione. These methods ensure purity and confirm structural integrity, which are essential for research reproducibility. Additionally, computational modeling has become a valuable tool for predicting its interactions with biological targets, addressing common queries like "how to optimize imidazolidinedione-based compounds" or "SAR studies of aminomethylphenyl derivatives."

Safety and handling protocols for CAS No. 1505074-45-2 adhere to standard laboratory practices. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This information is particularly relevant for laboratories focusing on long-term stability studies, a frequently discussed topic in pharmaceutical forums.

In summary, 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]- represents a promising avenue for interdisciplinary research. Its dual utility in drug design and material science, combined with its alignment with sustainability goals, positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule is likely to remain at the forefront of innovations in medicinal chemistry and industrial applications.